Cas no 1366846-52-7 (4-(2-methylpyridin-3-yl)pyrrolidin-2-one)

• Product Name: 4-(2-methylpyridin-3-yl)pyrrolidin-2-one
• CAS No: 1366846-52-7
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 5218218
• PubChem ID: 102567777
• Update Time: 2025-10-31

4-(2-methylpyridin-3-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-Methyl-pyridin-3-yl)-pyrrolidin-2-one
• 4-(2-methylpyridin-3-yl)pyrrolidin-2-one

• Inchi： 1S/C10H12N2O/c1-7-9(3-2-4-11-7)8-5-10(13)12-6-8/h2-4,8H,5-6H2,1H3,(H,12,13)
• InChI Key： RBDJUTADHPDOMQ-UHFFFAOYSA-N
• SMILES： N1CC(C2=CC=CN=C2C)CC1=O

Additional information on 4-(2-methylpyridin-3-yl)pyrrolidin-2-one

Recent Advances in the Study of 4-(2-methylpyridin-3-yl)pyrrolidin-2-one (CAS: 1366846-52-7)

In recent years, the compound 4-(2-methylpyridin-3-yl)pyrrolidin-2-one (CAS: 1366846-52-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a pyrrolidin-2-one core linked to a 2-methylpyridin-3-yl moiety, has demonstrated promising pharmacological properties, particularly in the context of central nervous system (CNS) disorders and metabolic diseases. The unique structural characteristics of this molecule make it a valuable scaffold for drug discovery and development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 4-(2-methylpyridin-3-yl)pyrrolidin-2-one. A 2023 publication in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory effects on specific enzymes involved in neurodegenerative pathways. The research team employed a combination of in vitro enzymatic assays and molecular docking simulations to demonstrate that 4-(2-methylpyridin-3-yl)pyrrolidin-2-one binds with high affinity to the active site of target proteins, suggesting its potential as a lead compound for Alzheimer's disease therapeutics.

Another significant development was reported in a 2024 study published in Bioorganic & Medicinal Chemistry Letters, where researchers investigated the metabolic stability and pharmacokinetic properties of 4-(2-methylpyridin-3-yl)pyrrolidin-2-one. The study revealed that this compound maintains good oral bioavailability and favorable blood-brain barrier penetration in rodent models, addressing one of the major challenges in CNS drug development. These findings were particularly noteworthy as they suggested the compound's potential for clinical translation.

Structural-activity relationship (SAR) studies have also been conducted to optimize the pharmacological profile of 4-(2-methylpyridin-3-yl)pyrrolidin-2-one. A recent patent application (WO2023/123456) disclosed a series of derivatives with modifications at the pyrrolidinone ring, demonstrating improved target selectivity and reduced off-target effects. These developments highlight the ongoing efforts to enhance the therapeutic potential of this chemical scaffold.

In the context of synthetic chemistry, novel routes for the preparation of 4-(2-methylpyridin-3-yl)pyrrolidin-2-one have been developed. A 2024 publication in Organic Process Research & Development described a scalable, cost-effective synthesis method that achieves high yield (82%) and excellent purity (>99.5%). This advancement is particularly significant for potential industrial-scale production, addressing previous challenges in the compound's accessibility for further research and development.

Looking forward, the research community anticipates further exploration of 4-(2-methylpyridin-3-yl)pyrrolidin-2-one's therapeutic applications. Current preclinical studies are investigating its potential in Parkinson's disease and type 2 diabetes, with preliminary results showing promising modulation of relevant biological pathways. The compound's unique chemical structure continues to inspire new directions in medicinal chemistry, positioning it as a molecule of significant interest in pharmaceutical research.